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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methylisatoic anhydride is a versatile reagent in organic synthesis, serving as a key

building block for a variety of nitrogen-containing compounds. Its reactivity with a range of

nucleophiles allows for the straightforward synthesis of N-methylanthranilic acid derivatives,

which are important intermediates in the pharmaceutical and chemical industries. This guide

provides a comparative analysis of the reaction yields of N-Methylisatoic anhydride with

various classes of reagents, supported by experimental data and detailed protocols.

Comparison of Reaction Yields
The reactivity of N-Methylisatoic anhydride with nucleophiles such as amines, alcohols, and

thiols leads to the formation of amides, esters, and thioesters of N-methylanthranilic acid,

respectively. Generally, these reactions are known to proceed with slightly more difficulty

compared to the unsubstituted isatoic anhydride. The following table summarizes the available

quantitative data on the reaction yields of N-Methylisatoic anhydride with different reagents.
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Reagent Class
Specific
Reagent

Product Type
Reported Yield
(%)

Reference

Alcohols Methanol

Ester (Methyl N-

methylanthranilat

e)

80%

Amines (Primary) Ammonia

Amide (N-

Methylanthranila

mide)

Yield not

specified

Amines

(Secondary)
Dimethylamine

Amide (N,N-

Dimethyl-N'-

methylanthranila

mide)

Yield not

specified

Note: Quantitative yield data for the reaction of N-Methylisatoic anhydride with primary

amines, secondary amines, thiols, and Grignard reagents is not readily available in the

reviewed literature. The reaction of the parent compound, isatoic anhydride, with primary

aliphatic alcohols is reported to give yields of 95% or better. The reaction of isatoic anhydride

with primary amines in a one-pot reaction with aldehydes to form quinazolinones has been

reported with yields ranging from 72-84%.

Reaction Pathways
The general reaction of N-Methylisatoic anhydride with a nucleophile involves the opening of

the anhydride ring. The following diagrams illustrate the reaction pathways with amines and

alcohols.
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[https://www.benchchem.com/product/b1679347#n-methylisatoic-anhydride-reaction-yield-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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